Cas no 106686-66-2 (1H-Purine-2,6-dione,8-cyclohexyl-3,9-dihydro-1,3-dipropyl-)

• Product Name: 1H-Purine-2,6-dione,8-cyclohexyl-3,9-dihydro-1,3-dipropyl-
• CAS No: 106686-66-2
• MF: C₁₇H₂₆N₄O₂
• MW: 318.413943767548
• CID: 228645
• PubChem ID: 184691
• Update Time: 2025-04-19

1H-Purine-2,6-dione,8-cyclohexyl-3,9-dihydro-1,3-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-cyclohexyl-3,9-dihydro-1,3-dipropyl-
• 8-cyclohexyl-1,3-dipropyl-7H-purine-2,6-dione
• 8-cyclohexyl-1,3-dipropyl-3,7-dihydro-1h-purine-2,6-dione
• 8-Cyclohexyl-1,3-dipropylxanthine
• AC1L4FDB
• AC1Q6LCG
• ACMC-20dd3v
• CHEBI:361421
• CHEMBL160369
• CTK4A4712
• SureCN4623484
• BDBM50007838
• 106686-66-2
• SCHEMBL4623484
• 8-Cyclohexyl-1,3-dipropyl-3,7-dihydro-purine-2,6-dione
• 8-Cyclohexyl-1,3-dipropyl-3,9-dihydro-purine-2,6-dione
• DTXSID40147726
• 1,3-Dipropyl-8-cyclohexylxanthine
• 1h-purine-2,6-dione, 8-cyclohexyl-3,7-dihydro-1,3-dipropyl-

• Inchi： 1S/C17H26N4O2/c1-3-10-20-15-13(16(22)21(11-4-2)17(20)23)18-14(19-15)12-8-6-5-7-9-12/h12H,3-11H2,1-2H3,(H,18,19)
• InChI Key： QXHRGKKEMOXVOR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C(N1CCC)=O)CCC)N=C(C1CCCCC1)N2

Computed Properties

• Exact Mass: 318.20578
• Monoisotopic Mass: 318.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.169
• Boiling Point: 544.7°Cat760mmHg
• Flash Point: 283.2°C
• Refractive Index: 1.555
• PSA: 69.3
• LogP: 2.75400